6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide

• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 6-butyl-N-(1,1-dioxothiolan-3-yl)-4-oxo-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C18H22N2O4S/c1-2-3-4-12-5-6-16-14(9-12)17(21)15(10-19-16)18(22)20-13-7-8-25(23,24)11-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BJKJONHSXXMXSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC2=C(C=C1)NC=C(C2=O)C(=O)NC3CCS(=O)(=O)C3

Description

The compound 6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide is a quinoline-based derivative characterized by:

• A 4-hydroxyquinoline core, which is critical for hydrogen bonding and metal chelation.
• A 1,1-dioxidotetrahydrothiophen-3-yl amide group at position 3, contributing to metabolic stability via sulfone functionalization.

Biological Activity

The compound 6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide is a heterocyclic derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, synthesis, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide is $C_{15}H_{18}N_{2}O_{3}S$, with a molecular weight of approximately 306.38 g/mol. The compound features a quinoline core, which is known for its diverse biological properties, along with a tetrahydrothiophene moiety that enhances its reactivity and interaction with biological targets.

Structural Characteristics

Property	Value
Molecular Formula	$C_{15}H_{18}N_{2}O_{3}S$
Molecular Weight	306.38 g/mol
IUPAC Name	6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide
Functional Groups	Hydroxy, Amide, Thiophene

Antitumor Activity

Recent studies have highlighted the antitumor potential of this compound. It has been shown to exhibit significant cytotoxic effects against various cancer cell lines, including the HeLa cell line, with an IC50 value of 0.046 μmol/mL . This indicates a high level of potency in inhibiting tumor cell proliferation.

The mechanism through which 6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide exerts its biological effects is believed to involve:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell metabolism.
• Modulation of Signaling Pathways : It could interfere with key signaling pathways that regulate cell growth and apoptosis.

Structure-Activity Relationship (SAR)

Research into the structure-activity relationship has shown that modifications to the quinoline and thiophene moieties can significantly affect the biological activity. For instance, variations in the butyl chain length or substitutions on the quinoline ring can enhance or reduce antitumor efficacy.

Study 1: Antitumor Efficacy

In a controlled study, 6-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-hydroxyquinoline-3-carboxamide was administered to HeLa cells. The results indicated a dose-dependent inhibition of cell viability, confirming its potential as an anticancer agent.

Study 2: Mechanistic Insights

Another investigation focused on elucidating the mechanistic pathways involved in the compound's action. Utilizing Western blot analysis and flow cytometry, researchers found that treatment with this compound led to increased apoptosis in cancer cells through activation of caspase pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Core Structure and Substitution Patterns

The table below highlights key structural differences between the target compound and its analogs:

Compound	R1 (Position 1)	R3 (Amide)	R4 Substituent	R6 Substituent	Core Structure
Target Compound	None	1,1-Dioxidotetrahydrothiophen-3-yl	4-Hydroxy	Butyl	Quinoline
(Compound 4g)	4-Bromobenzyl	2-(2-Hydroxyethoxy)ethyl	4-Oxo	Acetyl	Quinoline
(Compound 67)	Pentyl	1-(3,5-Dimethyl)adamantyl	4-Oxo	None	Naphthyridine

Key Observations:

The 4-hydroxy group in the target compound increases acidity (pKa ~6–7) compared to the 4-oxo group in analogs, affecting solubility and metal-binding capacity .

Amide Group Variations :

• The target’s tetrahydrothiophene sulfone amide introduces polarity and metabolic resistance, contrasting with ’s hydroxyethoxyethyl group (polar but prone to oxidation) and ’s adamantyl group (highly lipophilic, enhancing blood-brain barrier penetration) .

R6 Substituent :

• The butyl chain in the target compound enhances hydrophobicity (logP ~3.5 estimated) compared to the acetyl group in (logP ~1.2), likely improving tissue distribution but risking off-target binding .

Lumping Strategy and Comparative Modeling

As per , compounds with similar cores (e.g., quinoline, naphthyridine) are often "lumped" in computational models to reduce reaction complexity . However, the target compound’s unique substituents (e.g., butyl, sulfone) necessitate distinct evaluation, as lumping may overlook critical differences in:

• Metabolic Pathways : Sulfone groups resist cytochrome P450 oxidation compared to ethers or adamantanes.
• Solubility : The 4-hydroxy group increases aqueous solubility relative to 4-oxo analogs.